Cas no 1807113-87-6 (4-Aminomethyl-3-cyano-5-(trifluoromethoxy)benzoic acid)

• Product Name: 4-Aminomethyl-3-cyano-5-(trifluoromethoxy)benzoic acid
• CAS No: 1807113-87-6
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4796357
• Update Time: 2025-11-01

4-Aminomethyl-3-cyano-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-3-cyano-5-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-8-2-5(9(16)17)1-6(3-14)7(8)4-15/h1-2H,4,15H2,(H,16,17)
• InChI Key： CXTVCXDLIFLKOS-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)C=C(C#N)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Additional information on 4-Aminomethyl-3-cyano-5-(trifluoromethoxy)benzoic acid

4-Aminomethyl-3-cyano-5-(trifluoromethoxy)benzoic Acid (CAS No. 1807113-87-6): A Comprehensive Overview

4-Aminomethyl-3-cyano-5-(trifluoromethoxy)benzoic acid, identified by the CAS registry number 1807113-87-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with an aminomethyl group at the 4-position, a cyano group at the 3-position, and a trifluoromethoxy group at the 5-position. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 4-Aminomethyl-3-cyano-5-(trifluoromethoxy)benzoic acid involves a series of carefully designed reactions that ensure the precise placement of these substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have employed advanced catalytic systems and optimized reaction conditions to streamline the synthesis process, making it more efficient and environmentally friendly.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of multiple functional groups—such as the amine, cyano, and trifluoromethoxy groups—makes it a versatile molecule for exploring various biological activities. Recent studies have highlighted its promising anti-inflammatory properties, which could be harnessed in developing novel therapeutic agents for chronic inflammatory diseases. Additionally, its ability to modulate key cellular pathways has sparked interest in its potential use as an anticancer agent.

The trifluoromethoxy group in particular has been shown to enhance the compound's stability against metabolic degradation, a critical factor for drug candidates with oral bioavailability. This feature, combined with the electron-withdrawing effects of the cyano group, contributes to the compound's unique pharmacokinetic profile. Researchers are actively investigating how these properties can be leveraged to improve drug delivery systems and enhance therapeutic efficacy.

In terms of material science applications, 4-Aminomethyl-3-cyano-5-(trifluoromethoxy)benzoic acid has demonstrated potential as a building block for advanced materials such as polymers and coatings. Its ability to form strong hydrogen bonds due to the amine and carboxylic acid groups makes it an attractive candidate for developing high-performance materials with tailored mechanical and thermal properties.

Recent breakthroughs in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the substituents on the aromatic ring significantly influence the molecule's electronic distribution, which is crucial for understanding its reactivity in various chemical transformations. These findings have opened new avenues for designing more efficient synthetic routes and optimizing its properties for specific applications.

In conclusion, 4-Aminomethyl-3-cyano-5-(trifluoromethoxy)benzoic acid (CAS No. 1807113-87-6) stands out as a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool for addressing challenges in medicine, materials science, and beyond. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.